Cas no 832737-31-2 (2-(5-formylfuran-2-yl)methoxybenzamide)

• Product Name: 2-(5-formylfuran-2-yl)methoxybenzamide
• CAS No: 832737-31-2
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• MDL: MFCD02253946
• CID: 3057744
• PubChem ID: 17024550
• Update Time: 2025-10-21

2-(5-formylfuran-2-yl)methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-Formylfuran-2-yl)methoxy)benzamide
• 2-(5-formylfuran-2-yl)methoxybenzamide
• Z1263738203
• 832737-31-2
• HIB73731
• STK312170
• DTXSID601276210
• 2-[(5-formyl-2-furyl)methoxy]benzamide
• 2-[(5-formylfuran-2-yl)methoxy]benzamide
• AKOS000304200
• CS-0264229
• EN300-92373
• 2-[(5-Formyl-2-furanyl)methoxy]benzamide

• MDL： MFCD02253946
• Inchi： 1S/C13H11NO4/c14-13(16)11-3-1-2-4-12(11)17-8-10-6-5-9(7-15)18-10/h1-7H,8H2,(H2,14,16)
• InChI Key： UHVGQQPSEANEMS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C(N)=O)CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 245.06880783Da
• Monoisotopic Mass: 245.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.5Ų

Additional information on 2-(5-formylfuran-2-yl)methoxybenzamide

Professional Introduction to 2-(5-formylfuran-2-yl)methoxybenzamide (CAS No. 832737-31-2)

2-(5-formylfuran-2-yl)methoxybenzamide, identified by its Chemical Abstracts Service (CAS) number 832737-31-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural arrangement of a benzamide moiety linked to a furan ring with a formyl group, has garnered attention for its potential applications in drug discovery and development.

The structural composition of 2-(5-formylfuran-2-yl)methoxybenzamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The benzamide moiety is well-documented for its role in various pharmacological agents, often serving as a pharmacophore in the design of drugs targeting neurological and inflammatory disorders. The presence of a methoxy group further enhances the molecule's complexity, influencing its solubility, metabolic stability, and interaction with biological targets.

The formyl group attached to the furan ring introduces an additional layer of reactivity, making 2-(5-formylfuran-2-yl)methoxybenzamide a valuable intermediate in organic synthesis. This feature allows for further functionalization, enabling the creation of derivatives with tailored biological properties. In recent years, there has been growing interest in harnessing such intermediates to develop novel therapeutic agents that can address unmet medical needs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(5-formylfuran-2-yl)methoxybenzamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, 2-(5-formylfuran-2-yl)methoxybenzamide may offer therapeutic benefits in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory potential, preliminary research suggests that 2-(5-formylfuran-2-yl)methoxybenzamide may exhibit neuroprotective properties. The benzamide moiety is known to interact with central nervous system receptors, suggesting a possible role in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. Further investigation into the compound's mechanism of action is warranted to elucidate its potential as a lead compound for neuroprotective therapies.

The synthesis of 2-(5-formylfuran-2-yl)methoxybenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent methodologies have focused on green chemistry principles, employing catalytic systems that minimize waste and energy consumption. Such approaches not only enhance the sustainability of the synthesis process but also improve the overall efficiency of drug development pipelines.

The pharmacokinetic profile of 2-(5-formylfuran-2-yl)methoxybenzamide is another critical aspect that has been explored in recent studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been utilized to characterize the compound's absorption, distribution, metabolism, excretion (ADME) properties. These studies provide valuable insights into how the molecule behaves within the body, guiding efforts to optimize its bioavailability and therapeutic efficacy.

The growing body of evidence supporting the biological activity of 2-(5-formylfuran-2-yl)methoxybenzamide has prompted several research groups to conduct preclinical studies. These investigations aim to evaluate the compound's safety profile and determine optimal dosing regimens for therapeutic use. Initial results from animal models have been promising, demonstrating reductions in inflammation and tissue damage in models of chronic diseases. Such findings underscore the compound's potential as a lead candidate for further clinical development.

In conclusion, 2-(5-formylfuran-2-yl)methoxybenzamide (CAS No. 832737-31-2) represents a fascinating molecule with diverse applications in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a compelling candidate for drug discovery efforts aimed at treating inflammatory and neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound holds promise for contributing to the development of novel therapeutic agents that can improve patient outcomes.